Piperalin

• CAS No.: 3478-94-2
• Product Name: Piperalin
• Molecular Formula: C16H21Cl2NO2
• Molecular Weight: 330.2 g/mol
• IUPAC Name: 3-(2-methylpiperidin-1-yl)propyl 3,4-dichlorobenzoate
• Standard InChI: InChI=1S/C16H21Cl2NO2/c1-12-5-2-3-8-19(12)9-4-10-21-16(20)13-6-7-14(17)15(18)11-13/h6-7,11-12H,2-5,8-10H2,1H3
• Standard InChIKey: BZGLBXYQOMFXAU-UHFFFAOYSA-N
• SMILES: CC1CCCCN1CCCOC(=O)C2=CC(=C(C=C2)Cl)Cl
• Canonical SMILES: CC1CCCCN1CCCOC(=O)C2=CC(=C(C=C2)Cl)Cl
• Boiling Point: 156-157 °C @ 20 mm Hg
• Colorform: Viscous amber liquid
• Density: 1.18 g/cu cm
• Flash Point: 71.1 C / 160 F
• Melting Point: Decomposes at 208 °C
• Description: 3-(2-methylpiperidin-1-yl)propyl 3,4-dichlorobenzoate is a member of the class of piperidines that is 2-methylpiperidine in which the hydrogen attached to the nitrogen is replaced by a 3-[(3,4-dichlorobenzoyl)oxy]propyl group. It is a member of piperidines, a tertiary amino compound, a benzoate ester and a dichlorobenzene. It derives from a 3,4-dichlorobenzoic acid.
• Shelf Life: Stable to heat, to metal and metal ions for 28 days at 50 °C and stable in storage at room temperature up to about seven years.
• Solubility: 6.06e-05 M; Solubility: 3-5 g/100 ml in acetonitrile, 5-10 g/100 ml in hexane, and 5-10 g/100 ml in methanol; Miscible in acetone, chloroform, dichloromethane, ethyl acetate, and toluene.; Miscible with paraffin hydrocarbon, aromatic hydrocarbon, and chlorinated hydrocarbon solvents.; In water, 20 mg/l, temp not specified
• Synonyms: Pipron, 3-(2-Methylpiperidino)propyl-3.4-dichlorobenzoate
• PubChem Compound: 18996
• Last Modified: Nov 11 2021